Cas no 35883-78-4 (3-(4-oxo-1,2,3,4-tetrahydronaphthalen-2-yl)propanoic acid)

3-(4-oxo-1,2,3,4-tetrahydronaphthalen-2-yl)propanoic acid structure
35883-78-4 structure
Product Name:3-(4-oxo-1,2,3,4-tetrahydronaphthalen-2-yl)propanoic acid
CAS No:35883-78-4
MF:C13H14O3
MW:218.248464107513
CID:920791
PubChem ID:322613
Update Time:2025-04-19

3-(4-oxo-1,2,3,4-tetrahydronaphthalen-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(4-oxo-1,2,3,4-tetrahydronaphthalen-2-yl)propanoic acid
    • 3-(4-oxo-2,3-dihydro-1H-naphthalen-2-yl)propanoic acid
    • NSC 280685
    • 3-(4-Oxotetralin-2-yl)propanoic acid
    • 35883-78-4
    • DS-013853
    • DTXSID30314102
    • NSC280685
    • NSC-280685
    • SCHEMBL15518448
    • Inchi: 1S/C13H14O3/c14-12-8-9(5-6-13(15)16)7-10-3-1-2-4-11(10)12/h1-4,9H,5-8H2,(H,15,16)
    • InChI Key: GRTLFHIPTCBPMG-UHFFFAOYSA-N
    • SMILES: O=C1C2C=CC=CC=2CC(CCC(=O)O)C1

Computed Properties

  • Exact Mass: 218.09432
  • Monoisotopic Mass: 218.094294304g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 285
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 54.4Ų

Experimental Properties

  • PSA: 54.37
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